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Compound of Interest

Compound Name: Ac-Tyr-OMe H2O

CAS No.: 210557-95-2

Cat. No.: B3049565

Get Quote

Abstract
This guide details the precise protocol for preparing a 10 mM stock solution of N-Acetyl-L-

tyrosine methyl ester (Ac-Tyr-OMe) in Dimethyl Sulfoxide (DMSO). Ac-Tyr-OMe is a specific

esterase and chymotrypsin substrate widely used in kinetic assays and peptide synthesis. This

protocol addresses critical solubility parameters, hygroscopic instability, and concentration

verification via UV-Vis spectroscopy to ensure experimental reproducibility.

Introduction & Scientific Rationale
Compound Profile[1][2]

Compound Name: N-Acetyl-L-tyrosine methyl ester (Ac-Tyr-OMe)

CAS Number: 2440-79-1

Molecular Formula:

Molecular Weight: 237.25 g/mol
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Solubility: Soluble in organic solvents (DMSO, Methanol); limited stability in aqueous buffers

due to ester hydrolysis.

Solvent Selection: Why DMSO?
Dimethyl Sulfoxide (DMSO) is the preferred solvent for Ac-Tyr-OMe stock solutions due to its

aprotic polarity, which disrupts intermolecular hydrogen bonding without chemically reacting

with the ester linkage under storage conditions.

Critical Constraint: DMSO is highly hygroscopic. Absorbed atmospheric water can catalyze

the hydrolysis of the methyl ester to the free acid (Ac-Tyr-OH), altering enzyme kinetics.

Therefore, anhydrous DMSO (≤0.05% water) is strictly required.

Material Specifications
Reagent/Equipment Specification Purpose

Ac-Tyr-OMe
Purity ≥ 98% (HPLC), CAS:

2440-79-1
Substrate

DMSO
Anhydrous, ≥ 99.9%, stored

under desiccant
Solvent

Analytical Balance Readability ±0.01 mg Precision Weighing

Vials
Amber glass or Polypropylene

(DMSO-compatible)
Light protection

UV-Vis Spectrophotometer
Quartz cuvettes (1 cm

pathlength)
QC Verification

Pre-Protocol Calculations
To prepare 10 mL of a 10 mM stock solution:

Molarity (

):

Volume (
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):

Molecular Weight (

):

Step-by-Step Protocol
Phase 1: Preparation

Equilibration: Allow the Ac-Tyr-OMe container to reach room temperature before opening to

prevent water condensation on the cold powder.

Weighing: Weigh 23.73 mg of Ac-Tyr-OMe into a sterile, amber glass vial.

Note: If exact mass varies (e.g., 24.1 mg), adjust DMSO volume:

.

Phase 2: Solubilization
Solvent Addition: Add 10.0 mL of anhydrous DMSO to the vial.

Best Practice: For highest precision, add ~8 mL first, dissolve, then adjust to final volume

in a volumetric flask, though direct addition is sufficient for general stock purposes.

Mixing: Vortex vigorously for 30–60 seconds.

Observation: The powder should dissolve rapidly to form a clear, colorless solution. If

particles persist, sonicate for 2 minutes at room temperature.

Phase 3: Aliquoting & Storage
Aliquoting: Dispense the stock into small aliquots (e.g., 100 µL or 500 µL) to avoid repeated

freeze-thaw cycles.

Storage: Store at -20°C.

Stability:[1][2][3][4] Stable for >6 months if kept dry.
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Quality Control (QC) & Validation
Trustworthiness Check: Verify the actual concentration using the Beer-Lambert Law (

).

Dilution: Prepare a 1:100 dilution in Phosphate Buffered Saline (PBS, pH 7.4).

Take 10 µL of 10 mM Stock + 990 µL PBS.

Theoretical Concentration (

): 0.1 mM.

Measurement: Measure Absorbance at 275 nm (

) using a quartz cuvette. Blank with PBS containing 1% DMSO.

Calculation:

Extinction Coefficient (

) for Tyrosine derivatives

[1].

Expected Absorbance:

.

Acceptance Criteria:

should be between 0.135 and 0.150.

Workflow Visualization
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Start: Ac-Tyr-OMe Powder
(MW 237.25)

Weigh 23.73 mg
(for 10 mL)

Add 10 mL Anhydrous DMSO

Vortex / Sonicate
(Clear Solution)

If undissolved

QC Check: UV Absorbance
(1:100 Dilution, A275 ~0.142)

Validation

Aliquot into Amber Vials

Pass

Store at -20°C

Click to download full resolution via product page

Figure 1: Logical workflow for the preparation and validation of Ac-Tyr-OMe stock solution.

Troubleshooting & Best Practices
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Issue Probable Cause Corrective Action

Cloudiness/Precipitate Water contamination in DMSO
Use fresh, anhydrous DMSO.

Warm gently to 37°C.

Yellowing of Solution Oxidation of phenol group
Discard. Store future stocks

under Nitrogen/Argon.

Inconsistent Enzyme Rates Hydrolysis of methyl ester

Verify stock age. Ensure

storage at -20°C. Perform QC

check.

Safety Note: DMSO permeates skin and can carry dissolved contaminants into the body.

Always wear nitrile gloves and safety goggles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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